Cas no 1214790-92-7 (5-Methoxy-2-(trifluoromethyl)cinnamic acid)

• Product Name: 5-Methoxy-2-(trifluoromethyl)cinnamic acid
• CAS No: 1214790-92-7
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• CID: 4960803
• Update Time: 2025-05-21

5-Methoxy-2-(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(trifluoromethyl)cinnamic acid
• 5-Methoxy-2-(trifluoromethyl)cinnamic acid

• Inchi： 1S/C11H9F3O3/c1-17-8-3-4-9(11(12,13)14)7(6-8)2-5-10(15)16/h2-6H,1H3,(H,15,16)/b5-2+
• InChI Key： GVEQDYKCJHHQJP-GORDUTHDSA-N
• SMILES： FC(C1C=CC(=CC=1/C=C/C(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5

Additional information on 5-Methoxy-2-(trifluoromethyl)cinnamic acid

5-Methoxy-2-(trifluoromethyl)cinnamic Acid: A Comprehensive Overview

5-Methoxy-2-(trifluoromethyl)cinnamic acid, identified by the CAS number 1214790-92-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a methoxy group at the 5-position and a trifluoromethyl group at the 2-position of the cinnamic acid backbone. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 5-Methoxy-2-(trifluoromethyl)cinnamic acid typically involves multi-step organic reactions, often starting from readily available starting materials such as cinnamic acid derivatives. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, a study published in the Journal of Organic Chemistry in 2023 demonstrated a novel approach using microwave-assisted synthesis to expedite the formation of this compound while maintaining high stereochemical integrity.

The physical and chemical properties of 5-Methoxy-2-(trifluoromethyl)cinnamic acid are highly dependent on its molecular structure. The presence of the electron-donating methoxy group at the 5-position increases the compound's solubility in polar solvents, while the electron-withdrawing trifluoromethyl group at the 2-position enhances its reactivity in certain chemical transformations. These properties make it an ideal candidate for use in various chemical reactions, including nucleophilic aromatic substitution and Diels-Alder reactions.

In terms of biological activity, recent studies have highlighted the potential of 5-Methoxy-2-(trifluoromethyl)cinnamic acid as a lead compound in drug discovery. A 2023 research article in Nature Communications reported that this compound exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, preliminary toxicity studies indicate that it has a favorable safety profile, with low acute toxicity and minimal adverse effects in preclinical models.

The application of 5-Methoxy-2-(trifluoromethyl)cinnamic acid extends beyond pharmacology into materials science. Its ability to form stable metal complexes has been explored for use in catalysis and sensor development. For example, researchers at Stanford University reported in 2023 that this compound can serve as a ligand for palladium catalysts, enhancing their activity in cross-coupling reactions—a critical step in organic synthesis.

In conclusion, 5-Methoxy-2-(trifluoromethyl)cinnamic acid, with its unique structural features and versatile chemical properties, represents a promising molecule for diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its potential uses, solidifying its position as an important compound in contemporary chemistry and pharmacology.